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Compound of Interest

Compound Name: Probarbital sodium

Cat. No.: B229522

Disclaimer: Specific safety data for Probarbital sodium is limited. The following guidance is
based on information for structurally related barbiturates, such as Barbital Sodium and
Phenobarbital Sodium, and established best practices for handling potent pharmaceutical
compounds.[1] Researchers should always consult their institution's safety office and the most
current safety data sheets (SDS) for any chemical before handling.

Probarbital sodium is classified as an intermediate-acting sedative-hypnotic barbiturate.[1]
Due to its potential health hazards, including being harmful if swallowed or inhaled, and the risk
of habit formation, stringent safety protocols are essential.[2][3]

Personal Protective Equipment (PPE)

Consistent use of appropriate personal protective equipment is the first line of defense against
exposure. The following table summarizes the recommended PPE for handling Probarbital
sodium in a research setting.[2][3][4]
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Operational Plan: From Receipt to Disposal

A systematic approach to handling Probarbital sodium is critical to ensure safety and

minimize risk.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.
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e Store in a cool, dry, well-ventilated area away from incompatible substances like strong
oxidizing agents.[2][3]

» Keep containers tightly closed.[2]
» Follow all institutional and regulatory requirements for storing controlled substances.
2. Handling and Preparation:

 All handling of Probarbital sodium powder should be conducted in a certified chemical
fume hood or a glove box to minimize inhalation exposure.[4][7]

» Use adequate ventilation to keep airborne concentrations low.[2]

e Avoid generating dust.[2]

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][3]
e Do not eat, drink, or smoke in areas where Probarbital sodium is handled.[3]

3. Disposal Plan:

e Probarbital sodium and any contaminated materials (e.g., gloves, vials, absorbent pads)
should be disposed of as hazardous chemical waste.

o Collect waste in a designated, properly labeled, and sealed container.

o Follow all local, state, and federal regulations for hazardous waste disposal. This may
involve incineration through a licensed contractor.[8]

o Empty containers must be triple rinsed with a suitable solvent before being discarded. The
rinsate should be collected as hazardous waste.[9]

Emergency Procedures

Rapid and correct response to emergencies can significantly mitigate harm.

Spills:
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» Evacuate the immediate area and alert others.
o Wear appropriate PPE, including respiratory protection, before re-entering the area.

o For small spills, dampen the solid material with water and carefully sweep or scoop it into a
suitable, sealed container for disposal.[10] Use absorbent paper dampened with water to
clean the area.[10]

o For large spills, contain the spill to prevent it from entering drains or waterways and contact
your institution's environmental health and safety office immediately.[5]

e Thoroughly clean the spill area with soap and water.[10]
Fire:

o Probarbital sodium is not highly flammable, but may be combustible at high temperatures.
[3][11]

e Use a dry chemical, carbon dioxide, water spray, or foam extinguisher.[3][11]

» Firefighters should wear full protective gear and a self-contained breathing apparatus
(SCBA).[2][11]

Exposure:

 Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[2]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove
contaminated clothing. Seek medical attention if irritation develops.[4]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with
water and give them one or two glasses of water to dilute the chemical.[10] Seek immediate
medical attention.[2][4]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Phenobarbital-Sodium
https://pubchem.ncbi.nlm.nih.gov/compound/Phenobarbital-Sodium
https://research.fiu.edu/documents/facilities/acf/documents/Phenobarbital.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenobarbital-Sodium
https://www.benchchem.com/product/b229522?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/SO115_AGHS.pdf
https://www.spectrumchemical.com/media/sds/PH119_AGHS.pdf
https://www.spectrumchemical.com/media/sds/SO115_AGHS.pdf
https://www.spectrumchemical.com/media/sds/PH119_AGHS.pdf
https://pim-resources.coleparmer.com/sds/60050.pdf
https://www.spectrumchemical.com/media/sds/PH119_AGHS.pdf
https://pim-resources.coleparmer.com/sds/60050.pdf
https://pim-resources.coleparmer.com/sds/60050.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/sodium%20barbital.pdf
https://pim-resources.coleparmer.com/sds/60050.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/sodium%20barbital.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenobarbital-Sodium
https://pim-resources.coleparmer.com/sds/60050.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/sodium%20barbital.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b229522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Visualized Workflows

The following diagrams illustrate the standard operating procedures and emergency response
logic for handling Probarbital sodium.
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Standard Operating Procedure for Probarbital Sodium Handling
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Caption: Workflow for handling Probarbital sodium.
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Emergency Response Plan for Probarbital Sodium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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